Cas no 876900-81-1 (2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl-N-(4-acetamidophenyl)acetamide)
2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl-N-(4-acetamidophenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-acetamidophenyl)-2-(2,4-dioxo-3-prop-2-enyl-1,3-thiazolidin-5-yl)acetamide
- VU0507777-1
- ZINC04488323
- 876900-81-1
- SR-01000024689-1
- AKOS000678342
- N-(4-acetamidophenyl)-2-(3-allyl-2,4-dioxothiazolidin-5-yl)acetamide
- 2-[2,4-DIOXO-3-(PROP-2-EN-1-YL)-1,3-THIAZOLIDIN-5-YL]-N-(4-ACETAMIDOPHENYL)ACETAMIDE
- SR-01000024689
- AKOS016303347
- F3038-0007
- N-[4-(Acetylamino)phenyl]-2,4-dioxo-3-(2-propen-1-yl)-5-thiazolidineacetamide
- 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl-N-(4-acetamidophenyl)acetamide
-
- Inchi: 1S/C16H17N3O4S/c1-3-8-19-15(22)13(24-16(19)23)9-14(21)18-12-6-4-11(5-7-12)17-10(2)20/h3-7,13H,1,8-9H2,2H3,(H,17,20)(H,18,21)
- InChI Key: XNWCITUFVCNKRD-UHFFFAOYSA-N
- SMILES: S1C(CC(NC2=CC=C(NC(C)=O)C=C2)=O)C(=O)N(CC=C)C1=O
Computed Properties
- Exact Mass: 347.09397721g/mol
- Monoisotopic Mass: 347.09397721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 543
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 121Ų
Experimental Properties
- Density: 1.372±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 13.27±0.70(Predicted)
2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl-N-(4-acetamidophenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3038-0007-2μmol |
2-[2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl]-N-(4-acetamidophenyl)acetamide |
876900-81-1 | 90%+ | 2μl |
$57.0 | 2023-04-28 | |
| Life Chemicals | F3038-0007-5μmol |
2-[2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl]-N-(4-acetamidophenyl)acetamide |
876900-81-1 | 90%+ | 5μl |
$63.0 | 2023-04-28 | |
| Life Chemicals | F3038-0007-1mg |
2-[2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl]-N-(4-acetamidophenyl)acetamide |
876900-81-1 | 90%+ | 1mg |
$54.0 | 2023-04-28 | |
| Life Chemicals | F3038-0007-2mg |
2-[2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl]-N-(4-acetamidophenyl)acetamide |
876900-81-1 | 90%+ | 2mg |
$59.0 | 2023-04-28 | |
| Life Chemicals | F3038-0007-3mg |
2-[2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl]-N-(4-acetamidophenyl)acetamide |
876900-81-1 | 90%+ | 3mg |
$63.0 | 2023-04-28 | |
| Life Chemicals | F3038-0007-4mg |
2-[2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl]-N-(4-acetamidophenyl)acetamide |
876900-81-1 | 90%+ | 4mg |
$66.0 | 2023-04-28 | |
| Life Chemicals | F3038-0007-5mg |
2-[2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl]-N-(4-acetamidophenyl)acetamide |
876900-81-1 | 90%+ | 5mg |
$69.0 | 2023-04-28 |
2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl-N-(4-acetamidophenyl)acetamide Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl-N-(4-acetamidophenyl)acetamide
Recent Advances in the Study of 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl-N-(4-acetamidophenyl)acetamide (CAS: 876900-81-1)
The compound 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl-N-(4-acetamidophenyl)acetamide (CAS: 876900-81-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazolidinone derivative exhibits a unique structural framework that has been explored for its biological activities, particularly in the context of anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in various preclinical models.
One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cancer progression. In vitro studies have demonstrated that 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl-N-(4-acetamidophenyl)acetamide effectively inhibits the activity of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Additionally, its interaction with key enzymes in the NF-κB pathway has been identified as a possible mechanism underlying its anti-inflammatory effects.
In the realm of anticancer research, this compound has shown promising results in inhibiting the proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. Mechanistic studies indicate that it induces apoptosis through the activation of caspase-3 and caspase-9, while also disrupting the cell cycle at the G2/M phase. These findings highlight its potential as a multitargeted anticancer agent, though further in vivo studies are required to validate these effects and assess its safety profile.
The synthetic optimization of 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl-N-(4-acetamidophenyl)acetamide has also been a focus of recent investigations. Researchers have developed more efficient and scalable synthetic routes, improving the yield and purity of the compound. These advancements are critical for facilitating future preclinical and clinical studies, as well as for potential industrial-scale production.
Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Nevertheless, the growing body of research on 2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl-N-(4-acetamidophenyl)acetamide underscores its potential as a valuable candidate for drug development in the fields of inflammation and oncology.
In conclusion, the recent studies on CAS: 876900-81-1 have provided valuable insights into its biological activities and therapeutic potential. Future research should focus on advancing its preclinical development, optimizing its pharmacological properties, and exploring its potential in combination therapies. The continued investigation of this compound holds promise for addressing unmet medical needs in various disease areas.
876900-81-1 (2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl-N-(4-acetamidophenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)